Cas no 2229249-17-4 (2-(3-chloro-2-methoxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(3-chloro-2-methoxyphenyl)-2-methylpropanenitrile
• CAS No: 2229249-17-4
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 6202621
• PubChem ID: 165636897
• Update Time: 2025-05-22

2-(3-chloro-2-methoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-methoxyphenyl)-2-methylpropanenitrile
• EN300-1982660
• 2229249-17-4

• Inchi： 1S/C11H12ClNO/c1-11(2,7-13)8-5-4-6-9(12)10(8)14-3/h4-6H,1-3H3
• InChI Key： FYDZCALERWHXMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C(C#N)(C)C

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Additional information on 2-(3-chloro-2-methoxyphenyl)-2-methylpropanenitrile

Comprehensive Overview of 2-(3-chloro-2-methoxyphenyl)-2-methylpropanenitrile (CAS No. 2229249-17-4)

2-(3-chloro-2-methoxyphenyl)-2-methylpropanenitrile (CAS No. 2229249-17-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique nitrile functional group and chloro-methoxyphenyl backbone, serves as a critical intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, combining a methylpropanenitrile moiety with a substituted phenyl ring, offers versatile reactivity, making it valuable for cross-coupling reactions and heterocyclic synthesis.

In recent years, the demand for high-purity nitrile derivatives like 2-(3-chloro-2-methoxyphenyl)-2-methylpropanenitrile has surged, driven by their applications in drug discovery and agrochemical formulation. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s chloro and methoxy substituents enhance its electronic properties, facilitating selective transformations in catalyzed reactions.

From an industrial perspective, CAS No. 2229249-17-4 is synthesized through multi-step organic protocols, often involving Pd-catalyzed arylation or nucleophilic substitution. Its stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) have made it a subject of interest for sustainable manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring compliance with pharmaceutical-grade standards.

The compound’s relevance extends to material science, where its aromatic framework contributes to the design of liquid crystals and polymeric coatings. As industries prioritize eco-friendly alternatives, 2-(3-chloro-2-methoxyphenyl)-2-methylpropanenitrile is being explored for its role in biodegradable polymers. This aligns with trending searches on "sustainable chemical intermediates" and "green synthesis methodologies," reflecting broader environmental concerns.

Safety and handling of CAS No. 2229249-17-4 adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal use, its nitrile group warrants cautious storage away from strong oxidizers. Regulatory databases like REACH and FDA guidelines provide frameworks for its safe application in GMP-compliant facilities.

In summary, 2-(3-chloro-2-methoxyphenyl)-2-methylpropanenitrile exemplifies the intersection of innovative chemistry and practical utility. Its adaptability across life sciences and industrial chemistry positions it as a compound of enduring significance, resonating with current trends in precision medicine and circular economy initiatives.